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Compound of Interest

Compound Name: Methyltetrazine-acid

Cat. No.: B608996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the proper handling and storage procedures for

methyltetrazine-acid and its derivatives, crucial reagents in bioconjugation and click

chemistry. Adherence to these guidelines is essential to ensure the integrity of the compound,

the reproducibility of experimental results, and the safety of laboratory personnel.

Physicochemical Properties
Methyltetrazine-acid and its commonly used PEGylated form, Methyltetrazine-PEG4-acid, are

key reagents in bioorthogonal chemistry. While sharing a core reactive moiety, their physical

properties differ, primarily in terms of solubility and molecular weight.

Property Methyltetrazine-acid Methyltetrazine-PEG4-acid

CAS Number 1380500-88-8[1][2][3] 1802907-91-0[4][5][6][7]

Molecular Formula C₁₁H₁₀N₄O₂[1][2][3] C₂₀H₂₈N₄O₇[4][5][7]

Molecular Weight 230.22 g/mol [1][2] 436.5 g/mol [4]

Appearance Red crystalline solid[1][5][7] Red crystalline solid[5][7]

Purity >95% (HPLC)[1][3][5][7] >95%[4]

Solubility DMSO, DMF, THF[1][5][7]
Water, DMSO, DMF, DCM[4][5]

[7]
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Storage Conditions
Proper storage is critical for maintaining the stability and reactivity of methyltetrazine

compounds. The methyl group on the tetrazine ring enhances its stability.[4][5][7]

Condition Recommendation

Long-term Storage
Store at -20°C.[3][4][5][7][8] For solutions in

solvent, store at -80°C for up to 6 months.[8]

Short-term Storage
For solutions in solvent, store at -20°C for up to

1 month.[8]

Atmosphere Store in a dry, cool, and well-ventilated place.[6]

Moisture
Keep container tightly sealed and desiccate to

prevent moisture.[5][7]

Light Protect from light.

Handling Procedures and Safety Precautions
When handling methyltetrazine-acid, it is imperative to use appropriate personal protective

equipment (PPE) and follow standard laboratory safety protocols.

Personal Protective Equipment (PPE)
Eye Protection: Wear tight-sealing safety goggles.[6]

Hand Protection: Wear compatible chemical-resistant gloves.[6]

Skin and Body Protection: Wear a laboratory coat and other suitable protective clothing.[6]

Respiratory Protection: In case of insufficient ventilation or when handling the powder, use a

NIOSH-approved respirator.[6]

General Handling
Handle in accordance with good industrial hygiene and safety practices.[6]
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Ensure adequate ventilation, preferably within a chemical fume hood.[9]

Avoid contact with skin and eyes.[9]

Avoid the formation of dust and aerosols.[9]

Wash hands thoroughly after handling.

Spill and Waste Disposal
Spills: For spills, ensure adequate ventilation and wear appropriate PPE.[6] Mechanically

take up the spilled material and place it in appropriate containers for disposal.[6]

Waste Disposal: Dispose of waste material in accordance with all applicable local, regional,

and national regulations. The generation of waste should be minimized wherever possible.[6]

Experimental Protocols
Preparation of Stock Solutions
Note: Allow the vial of methyltetrazine-acid to warm to room temperature before opening to

prevent condensation.

Solvent Selection:

For Methyltetrazine-acid: Use anhydrous DMSO, DMF, or THF.[1][5][7]

For Methyltetrazine-PEG4-acid: Use water, DMSO, DMF, or DCM.[4][5][7]

Dissolution:

Add the desired volume of solvent to the solid.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used

to aid dissolution.[8] For DMSO solutions, using a newly opened bottle is recommended

as hygroscopic DMSO can impact solubility.[8]

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-130283/Methyltetrazine-Ph-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130283/Methyltetrazine-Ph-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130283/Methyltetrazine-Ph-NHS-ester-SDS-MedChemExpress.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1073_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1073_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1073_sds.pdf
https://www.benchchem.com/product/b608996?utm_src=pdf-body
https://www.benchchem.com/product/b608996?utm_src=pdf-body
https://vectorlabs.com/products/methyltetrazine-acid/?print-products=pdf&variation=&
https://vectorlabs.com/products/methyltetrazine-peg4-acid/
https://vectorlabs.com/products/methyltetrazine-peg4-acid/?print-products=pdf
https://broadpharm.com/product/bp-22428
https://vectorlabs.com/products/methyltetrazine-peg4-acid/
https://vectorlabs.com/products/methyltetrazine-peg4-acid/?print-products=pdf
https://www.medchemexpress.com/methyltetrazine-acid.html
https://www.medchemexpress.com/methyltetrazine-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Not expected to be an inhalation hazard under normal use. If respiratory irritation

occurs, move to fresh air. Consult a physician if necessary.[6]

Skin Contact: Rinse with plenty of water. Immediate medical attention is not required.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[6]

Ingestion: Not expected to be a significant ingestion hazard under normal use. If you feel

unwell, seek medical advice.[6]

Visualized Workflows and Stability
To aid in the practical application of these guidelines, the following diagrams illustrate key

processes and concepts related to the handling and stability of methyltetrazine-acid.
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Recommended workflow for handling and storing methyltetrazine-acid.
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Factors Affecting Methyltetrazine-Acid Stability
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Conceptual diagram of methyltetrazine-acid stability and decomposition pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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